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Compound of Interest

Compound Name:

ALPHA-BROMO-4-

(DIETHYLAMINO)ACETOPHENO

NE

Cat. No.: B1273716 Get Quote

Proper Disposal of ALPHA-BROMO-4-
(DIETHYLAMINO)ACETOPHENONE
Essential Safety and Logistical Information for Laboratory Professionals

ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE, a yellow solid used as a

pharmaceutical intermediate, requires careful handling and disposal due to its hazardous

properties.[1][2] This guide provides detailed, step-by-step procedures for its safe management

and disposal in a laboratory setting, ensuring the safety of personnel and compliance with

regulations.

Hazard and Property Summary
Proper handling and disposal procedures are informed by the chemical's physical properties

and associated hazards. This compound is classified as a hazardous substance.[1]
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Property Data Source

Physical State Solid [1]

Appearance Yellow [1]

Molecular Formula C12 H16 Br N O [1][2]

Melting Point 50°C to 52°C [2]

Solubility Insoluble in water [1][2][3]

Hazard Class

Skin Corrosion/Irritation

(Category 2), Serious Eye

Damage/Eye Irritation

(Category 2A), Specific target

organ toxicity - single exposure

(Category 3), Respiratory

system

[1]

Hazard Statements

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.

[1][2]

Personal Protective Equipment (PPE) and Handling
Before handling or preparing for disposal, ensure all appropriate personal protective equipment

is worn.

Gloves: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles.[1]

Clothing: Wear protective clothing.[1]

Respiratory Protection: Avoid breathing dust. Use only in a well-ventilated area, such as

under a chemical fume hood.[1][4]

Disposal and Decontamination Protocol
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Disposal of ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE must be handled in

accordance with local, state, and federal regulations. The primary method of disposal is

through a licensed and approved waste disposal facility.[1][4][5] This chemical should not be

released into the environment or disposed of in standard drains or trash.[1][5]

Step 1: Waste Segregation and Collection
Identify Waste Streams:

Grossly Contaminated Waste: This includes expired or unused pure chemical, reaction

residues, and heavily contaminated items (e.g., filter paper, weighing boats).

Trace Contaminated Waste: This includes items with minimal residual contamination, such

as empty containers, gloves, and disposable lab coats.

Collect Grossly Contaminated Waste:

Carefully transfer all solid waste, including any residues, into a designated, leak-proof, and

sealable hazardous waste container.

The container should be made of a compatible material (e.g., high-density polyethylene)

and clearly labeled.

For spills, sweep up the solid material and shovel it into the container. Avoid generating

dust.[1][4][5]

Step 2: Decontamination of Surfaces and Glassware
Initial Rinse: Since the compound is insoluble in water, rinsing with water alone is ineffective

for decontamination.[1][2]

Solvent Rinse: Rinse contaminated glassware and surfaces with an appropriate organic

solvent in which the compound is soluble. Common solvents for similar compounds include

acetone or ethanol. Perform this step in a chemical fume hood.

Collect Rinsate: The solvent rinsate is now considered hazardous waste. Collect all rinsate in

a designated, sealed container for liquid hazardous waste.
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Final Cleaning: After the solvent rinse, glassware can be washed with soap and water.

Step 3: Packaging and Labeling
Seal Containers: Securely close all waste containers (both solid and liquid). Ensure they are

not overfilled.

Labeling: Clearly label each container with:

The words "Hazardous Waste."

The full chemical name: "ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE."

The specific hazards (e.g., "Irritant," "Skin and Eye Irritant").

The date of accumulation.

Your laboratory and contact information.

Step 4: Storage and Disposal
Temporary Storage: Store the labeled hazardous waste containers in a designated, well-

ventilated, and secure satellite accumulation area.[1] This area should be away from

incompatible materials like strong oxidizing agents and strong bases.[4][5]

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor to arrange for the pickup and

final disposal of the waste.[1] The final disposal method will likely be incineration at an

approved facility.

Disposal Workflow Diagram
The following diagram outlines the decision-making and procedural flow for the proper disposal

of ALPHA-BROMO-4-(DIETHYLAMINO)ACETOPHENONE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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